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Cat. No.: B2737569 Get Quote

In-Depth Technical Guide to 3,3-
Diphenylpropanal
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physical and chemical

properties of 3,3-Diphenylpropanal (CAS No: 4279-81-6), a valuable intermediate in organic

synthesis. This document collates available data on its molecular structure, physical

characteristics, and spectral properties. Detailed experimental protocols for its synthesis via the

oxidation of 3,3-diphenyl-1-propanol are provided. Furthermore, the known biological roles of

aldehydes in cellular signaling are discussed to provide context for potential research

applications.

Core Physical and Chemical Properties
3,3-Diphenylpropanal is a solid organic compound with the molecular formula C₁₅H₁₄O.[1][2]

It is also known by the synonyms 3,3-diphenylpropionaldehyde and 3,3-diphenyl-

propionaldehyde.[1][2]

Table 1: Physical and Chemical Properties of 3,3-Diphenylpropanal
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Property Value Source

Molecular Formula C₁₅H₁₄O [1][2]

Molecular Weight 210.27 g/mol [1][2]

CAS Number 4279-81-6 [1][2]

Physical State Solid Sigma-Aldrich

Boiling Point Not available

Melting Point Not available

Density Not available

Solubility Not available

Note: Experimental data for the boiling point, melting point, density, and solubility of 3,3-
Diphenylpropanal are not readily available in the searched literature. The related compound,

3,3-diphenylpropanol, has a reported boiling point of 185 °C at 10 mm Hg and a density of

1.067 g/mL at 25 °C.[3][4][5]

Spectral Data
Comprehensive spectral data is crucial for the identification and characterization of 3,3-
Diphenylpropanal. While direct spectral data is limited in publicly available sources,

references to existing spectra on platforms like PubChem and SpectraBase are provided.[1][2]

Table 2: Summary of Spectral Data for 3,3-Diphenylpropanal
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Spectrum Type Available Data/Reference

¹H NMR Data not explicitly found in search results.

¹³C NMR
A ¹³C NMR spectrum is available on PubChem.

[1][2]

Infrared (IR)
An FTIR spectrum is available on PubChem.[1]

[2]

Mass Spectrometry (MS)

A GC-MS spectrum is available on PubChem.[1]

[2] A mass spectrum is also available on

SpectraBase.[6]

Experimental Protocols
Synthesis of 3,3-Diphenylpropanal via Oxidation of 3,3-
Diphenyl-1-propanol
The most common synthetic route to 3,3-Diphenylpropanal is the oxidation of its

corresponding primary alcohol, 3,3-diphenyl-1-propanol. Several oxidizing agents can be

employed for this transformation. A general protocol using pyridinium chlorochromate (PCC), a

common and effective reagent for the oxidation of primary alcohols to aldehydes, is provided

below.

Materials:

3,3-diphenyl-1-propanol

Pyridinium chlorochromate (PCC)

Anhydrous dichloromethane (CH₂Cl₂)

Silica gel

Anhydrous sodium sulfate (Na₂SO₄)

Diethyl ether or other suitable organic solvent for extraction and chromatography
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Procedure:

In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 3,3-

diphenyl-1-propanol (1 equivalent) in anhydrous dichloromethane.

To this solution, add pyridinium chlorochromate (PCC) (1.5 equivalents) in one portion.

Stir the reaction mixture at room temperature and monitor the progress of the reaction by

thin-layer chromatography (TLC).

Upon completion of the reaction (disappearance of the starting material), dilute the reaction

mixture with diethyl ether.

Pass the mixture through a short pad of silica gel to remove the chromium byproducts. Wash

the silica pad with additional diethyl ether.

Combine the organic filtrates and wash sequentially with a saturated aqueous solution of

sodium bicarbonate (NaHCO₃), water, and brine.

Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under

reduced pressure to yield the crude 3,3-Diphenylpropanal.

If necessary, the crude product can be further purified by column chromatography on silica

gel using an appropriate eluent system (e.g., a mixture of hexane and ethyl acetate).

Diagram 1: Synthesis of 3,3-Diphenylpropanal

3,3-Diphenyl-1-propanol 3,3-DiphenylpropanalPCC, CH2Cl2

Click to download full resolution via product page

Caption: Oxidation of 3,3-diphenyl-1-propanol to 3,3-Diphenylpropanal.

Chemical Reactivity and Potential Biological
Significance
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Chemical Reactivity
The chemical reactivity of 3,3-Diphenylpropanal is primarily dictated by the aldehyde

functional group. It can undergo a variety of reactions typical for aldehydes, including:

Oxidation to form 3,3-diphenylpropanoic acid.

Reduction to form 3,3-diphenyl-1-propanol.

Nucleophilic addition reactions at the carbonyl carbon, such as the formation of acetals,

cyanohydrins, and imines.

Reactions involving the α-protons, such as aldol condensation, although the steric hindrance

from the two phenyl groups might influence the reactivity.

Biological Significance of Aldehydes in Signaling
Pathways
While specific biological activities of 3,3-Diphenylpropanal are not well-documented,

aldehydes as a class of compounds are known to play significant roles in various biological

processes.[1][3] They can act as signaling molecules and are involved in cellular responses to

oxidative stress.[3][7][8][9]

For instance, reactive aldehydes can modulate signaling pathways such as the NF-κB pathway,

which is involved in inflammatory responses.[7] Some aldehydes are also known to induce the

production of reactive oxygen species (ROS), leading to oxidative stress and activating

pathways like YAP and NF-κB signaling.[7] The cellular metabolism of aldehydes is primarily

carried out by aldehyde dehydrogenases (ALDHs), which oxidize them to less reactive

carboxylic acids.[3][8]

Diagram 2: General Role of Aldehydes in Cellular Signaling

External Stimulus Cellular Stress Aldehyde Formation Signaling Pathway Activation Biological Response

Click to download full resolution via product page
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Caption: Simplified overview of aldehyde involvement in cell signaling.

Safety Information
3,3-Diphenylpropanal is associated with the following hazard statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be worn when handling this compound. Work should be conducted in a well-

ventilated fume hood.

Conclusion
This technical guide provides a summary of the currently available information on the physical

and chemical properties of 3,3-Diphenylpropanal. While there are gaps in the experimental

data for some of its physical properties, this document serves as a valuable resource for

researchers by consolidating its known characteristics, providing a reliable synthesis protocol,

and offering context for its potential biological relevance based on the established roles of

aldehydes in cellular processes. Further research is warranted to fully elucidate the physical

properties and biological activities of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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